Cas no 2411268-54-5 (N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2411268-54-5
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5414969
• PubChem ID: 154801929
• Update Time: 2025-07-01

N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,5-dimethylfuran-3-yl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z1492404429
• 2411268-54-5
• EN300-26588576
• N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C17H24N2O3/c1-5-16(20)19-8-6-14(7-9-19)17(21)18-12(3)15-10-11(2)22-13(15)4/h5,10,12,14H,1,6-9H2,2-4H3,(H,18,21)
• InChI Key： GGAQJDPPDXSTBL-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC(C2C=C(C)OC=2C)C)=O)CC1

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.6±49.0 °C(Predicted)
• pka: 14.83±0.20(Predicted)

Additional information on N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Introduction to N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2411268-54-5)

N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide, identified by its CAS number 2411268-54-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as the piperidine ring and the enone moiety suggests a high degree of versatility in terms of biological activity and chemical reactivity.

The piperidine moiety is a common structural feature in many bioactive molecules, known for its ability to enhance binding affinity and selectivity towards biological targets. In particular, piperidine derivatives have been extensively studied for their role in central nervous system (CNS) drugs, where they often serve as key pharmacophores. The incorporation of the 2,5-dimethyl-3-furanyl group into the molecular structure introduces additional complexity, potentially influencing both the electronic properties and steric interactions of the compound.

The 1-(1-oxo-2-propen-1-yl) group, also known as an enone or alpha,beta-unsaturated carbonyl, is another critical feature that contributes to the compound's chemical profile. Enones are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The conjugation between the piperidine ring and the enone moiety in this compound may lead to unique interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that can modulate neurological pathways. The structural features of N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide suggest potential activity in this area. Specifically, the combination of the piperidine scaffold and the enone group may enable interactions with receptors or enzymes involved in neurotransmitter signaling. This has prompted researchers to explore its potential as a lead compound for drugs targeting conditions such as depression, anxiety, and neurodegenerative disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 2,5-dimethyl-3-furanyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the formation of the enone moiety requires careful consideration of catalysts and solvents to maximize efficiency. Advances in synthetic methodologies have enabled more streamlined approaches to constructing complex molecules like this one, making it feasible to produce sufficient quantities for preclinical studies.

Evaluation of N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide has focused on both in vitro and in vivo assays to assess its biological activity. In vitro studies have revealed promising results regarding its interaction with various biological targets. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammation pathways. Additionally, its ability to cross the blood-brain barrier has been investigated, raising hopes for its potential as a CNS therapeutic.

The enone group has been particularly noted for its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions. This dual mode of interaction enhances binding affinity and selectivity, which are crucial factors in drug design. The presence of multiple functional groups within this molecule allows for fine-tuning of its properties through structural modifications. Such flexibility is highly valuable in medicinal chemistry, where small changes can significantly impact biological activity.

In conclusion, N-[1-(2,5-Dimethyl-3-furanyl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2411268-54-5) represents a fascinating compound with potential therapeutic applications. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.